Cas no 68921-84-6 (2-ethylhexyl 2-(dimethylamino)benzoate)

• Product Name: 2-ethylhexyl 2-(dimethylamino)benzoate
• CAS No: 68921-84-6
• MF: C₁₇H₂₇NO₂
• MW: 277.401785135269
• CID: 1731801
• PubChem ID: 111430
• Update Time: 2025-04-21

2-ethylhexyl 2-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• 2-ethylhexyl 2-(dimethylamino)benzoate
• 2-Ethylhexyl o-dimethylaminobenzoate
• benzoic acid, 2-(dimethylamino)-, 2-ethylhexyl ester
• 2-(Dimethylamino)benzoic acid 2-ethylhexyl ester
• DTXSID80887573
• SCHEMBL1758002
• 68921-84-6
• PINYIMREBAFXFI-UHFFFAOYSA-N
• 2-ethylhexyl-N,N-dimethylaminobenzoate
• DTXCID801026863

• Inchi： 1S/C17H27NO2/c1-5-7-10-14(6-2)13-20-17(19)15-11-8-9-12-16(15)18(3)4/h8-9,11-12,14H,5-7,10,13H2,1-4H3
• InChI Key： PINYIMREBAFXFI-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1N(C)C)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 277.20431
• Monoisotopic Mass: 277.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.986
• Boiling Point: 371.5°C at 760 mmHg
• Flash Point: 116°C
• Refractive Index: 1.514
• PSA: 29.54